Cas no 1225829-37-7 (1-bromo-4-(1-isocyanatocyclopropyl)benzene)

• Product Name: 1-bromo-4-(1-isocyanatocyclopropyl)benzene
• CAS No: 1225829-37-7
• MF: C₁₀H₈BrNO
• MW: 238.08062171936
• CID: 6011377
• PubChem ID: 72212777
• Update Time: 2025-06-09

1-bromo-4-(1-isocyanatocyclopropyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-4-(1-isocyanatocyclopropyl)benzene
• EN300-2002480
• AB70832
• 1225829-37-7

• Inchi： 1S/C10H8BrNO/c11-9-3-1-8(2-4-9)10(5-6-10)12-7-13/h1-4H,5-6H2
• InChI Key： NODOFCHPQWSYQF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1(CC1)N=C=O

Computed Properties

• Exact Mass: 236.97893g/mol
• Monoisotopic Mass: 236.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 29.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 1-bromo-4-(1-isocyanatocyclopropyl)benzene

1-Bromo-4-(1-isocyanatocyclopropyl)benzene

The compound 1-bromo-4-(1-isocyanatocyclopropyl)benzene, with the CAS number 1225829-37-7, is an intriguing organic molecule that has garnered attention in various fields of chemistry. This compound is characterized by its unique structure, which combines a bromine atom and an isocyanato cyclopropyl group attached to a benzene ring. The bromine atom is located at the para position relative to the cyclopropyl group, creating a molecule with significant potential for further chemical transformations.

The isocyanato cyclopropyl group is a key feature of this compound. Cyclopropane rings are known for their high ring strain, which makes them highly reactive in certain chemical reactions. The presence of the isocyanato group further enhances the reactivity of this moiety, making it a valuable building block in organic synthesis. Recent studies have explored the use of such strained rings in the development of novel materials and pharmaceuticals.

One of the most notable applications of 1-bromo-4-(1-isocyanatocyclopropyl)benzene lies in its role as an intermediate in the synthesis of advanced materials. Researchers have demonstrated that this compound can be effectively utilized in Suzuki-Miyaura coupling reactions, where the bromine atom serves as a leaving group. This reaction allows for the formation of biaryl structures, which are crucial components in modern electronics and optoelectronic devices.

Moreover, the isocyanato cyclopropyl group has been shown to exhibit interesting reactivity in click chemistry reactions. Click chemistry, a field that emphasizes efficient and selective bond formations, has benefited from the use of strained rings like cyclopropane. The combination of this reactivity with the aromatic stability provided by the benzene ring makes 1-bromo-4-(1-isocyanatocyclopropyl)benzene a versatile molecule for constructing complex organic frameworks.

In recent years, there has been growing interest in using such compounds for drug discovery. The bromine atom can be readily replaced with other functional groups through nucleophilic aromatic substitution, enabling researchers to explore a wide range of bioactive molecules. This flexibility has made 1-bromo-4-(1-isocyanatocyclopropyl)benzene a valuable tool in medicinal chemistry.

The synthesis of 1-bromo-4-(1-isocyanatocyclopropyl)benzene typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the coupling of bromobenzene derivatives with appropriately substituted cyclopropane precursors. The optimization of these reactions has been a focus of recent studies, with researchers seeking to improve yields and selectivity while minimizing side reactions.

In terms of physical properties, 1-bromo-4-(1-isocyanatocyclopropyl)benzene exhibits moderate solubility in common organic solvents due to its aromatic nature and polar substituents. Its melting point and boiling point are consistent with those of similar aromatic compounds, making it suitable for use under standard laboratory conditions.

From an environmental standpoint, understanding the degradation pathways and ecological impact of 1-bromo-4-(1-isocyanatocyclopropyl)benzene is essential for its safe handling and application. Recent research has focused on assessing its biodegradability and potential toxicity to aquatic organisms, providing valuable insights for regulatory compliance and sustainable practices.

In conclusion, 1-bromo-4-(1-isocyanatocyclopropyl)benzene is a fascinating compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in organic synthesis, materials science, and drug discovery. As research continues to uncover new possibilities for this molecule, its role in advancing chemical science will undoubtedly expand further.